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Compound of Interest

Compound Name: NSC 13138

Cat. No.: B181761

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC 13138, also known as Cinchoninic acid or 4-Carboxyquinoline, is an endogenous
metabolite. Proper preparation and storage of NSC 13138 solutions are critical for ensuring
experimental reproducibility and accuracy in research and drug development settings. These
application notes provide detailed protocols for the preparation and storage of NSC 13138 for
both in vitro and in vivo applications.

Physicochemical Properties

A summary of the key physicochemical properties of NSC 13138 is provided in the table below.

Property Value
Molecular Formula C10H7NO2
Molecular Weight 173.17 g/mol
CAS Number 486-74-8
Purity >98%
Appearance Solid
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Solution Preparation
Stock Solution Preparation for In Vitro Use

For cellular assays and other in vitro experiments, a concentrated stock solution in an organic
solvent is typically prepared and then diluted to the final working concentration in agueous
media.

Materials:

NSC 13138 powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:

e Weigh the desired amount of NSC 13138 powder in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

Vortex the solution thoroughly to dissolve the compound.

If precipitation is observed, gentle warming and/or sonication can be used to aid dissolution.

Once fully dissolved, the stock solution is ready for use or storage.

Working Solution Preparation for In Vivo Use

For animal studies, NSC 13138 needs to be formulated in a vehicle suitable for administration.
Below are several protocols for preparing NSC 13138 solutions for in vivo use.[1]

3.2.1. Protocol 1: PEG300 and Tween-80 Formulation
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This protocol is suitable for achieving a clear solution at a concentration of > 2.5 mg/mL.[1]

Materials:

NSC 13138 powder

DMSO

PEG300

Tween-80

Saline (0.9% NacCl)
Protocol:
e Prepare a stock solution of NSC 13138 in DMSO (e.g., 25 mg/mL).

e In a sterile tube, add the following solvents sequentially, ensuring complete mixing after each
addition:

o

10% DMSO (from the stock solution)

40% PEG300

[¢]

[¢]

5% Tween-80

45% Saline

[e]

o For example, to prepare 1 mL of working solution, add 100 pL of a 25 mg/mL DMSO stock to
400 pL of PEG300 and mix. Then, add 50 pL of Tween-80 and mix. Finally, add 450 pL of
saline to reach a final volume of 1 mL.[1]

3.2.2. Protocol 2: SBE-3-CD Formulation
This protocol utilizes sulfobutyl ether-f3-cyclodextrin (SBE--CD) to enhance solubility.[1]

Materials:
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o NSC 13138 powder

« DMSO

e 20% SBE-B-CD in Saline

Protocol:

e Prepare a stock solution of NSC 13138 in DMSO.

e Add 10% of the DMSO stock solution to 90% of the 20% SBE-3-CD in saline solution.
e Mix thoroughly to obtain a clear solution with a solubility of = 2.5 mg/mL.[1]
3.2.3. Protocol 3: Corn Oil Formulation

This protocol is suitable for oral or subcutaneous administration.

Materials:

o NSC 13138 powder

e DMSO

e Corn Qil

Protocol:

e Prepare a stock solution of NSC 13138 in DMSO.

» Add 10% of the DMSO stock solution to 90% corn oil.

e Mix thoroughly to achieve a clear solution with a solubility of > 2.5 mg/mL.

Solubility Data

The following table summarizes the solubility of NSC 13138 in various solvent systems.
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Solvent System Concentration

DMSO 10 mM (stock solution)

10% DMSO, 40% PEG300, 5% Tween-80, 45%
> 2.5 mg/mL (14.44 mM)

Saline
10% DMSO, 90% (20% SBE-B-CD in Saline) > 2.5 mg/mL (14.44 mM)
10% DMSO, 90% Corn QOil = 2.5 mg/mL (14.44 mM)

Storage and Stability

Proper storage of NSC 13138 solutions is crucial to maintain their stability and activity.

Solution Type Storage Temperature Storage Duration
Stock Solution in DMSO -20°C 1 month
-80°C 6 months

As per manufacturer's

Solid Powder 4°C )
recommendation

It is recommended to use the stock solution stored at -80°C within 6 months and within 1 month
when stored at -20°C. Avoid repeated freeze-thaw cycles. For long-term storage, it is advisable

to aliquot the stock solution into single-use volumes.

Experimental Workflow and Visualization

The following diagram illustrates the general workflow for the preparation and storage of NSC
13138 solutions.
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Caption: Workflow for NSC 13138 solution preparation and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b181761?utm_src=pdf-body-img
https://www.benchchem.com/product/b181761?utm_src=pdf-body
https://www.benchchem.com/product/b181761?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Application Notes and Protocols: NSC 13138 Solution
Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/nsc-13138.html
https://www.benchchem.com/product/b181761#nsc-13138-solution-preparation-and-storage
https://www.benchchem.com/product/b181761#nsc-13138-solution-preparation-and-storage
https://www.benchchem.com/product/b181761#nsc-13138-solution-preparation-and-storage
https://www.benchchem.com/product/b181761#nsc-13138-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181761?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

